Cas no 582325-11-9 (4-(6-Methylpyridin-2-yl)benzoic acid)

4-(6-Methylpyridin-2-yl)benzoic acid structure
582325-11-9 structure
Product Name:4-(6-Methylpyridin-2-yl)benzoic acid
CAS No:582325-11-9
MF:C13H11NO2
MW:213.231943368912
CID:948213
PubChem ID:53426336
Update Time:2025-04-19

4-(6-Methylpyridin-2-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(6-Methylpyridin-2-yl)benzoic acid
    • 4-(6-METHYL(PYRIDIN-2-YL))BENZOIC ACID
    • 4-(6-methyl-2-pyridinyl)benzoic acid
    • DTXSID60699191
    • SCHEMBL2346786
    • UIYSBRRAWPERFQ-UHFFFAOYSA-N
    • 582325-11-9
    • 4-(6-METHYL-2-PYRIDINYL)-BENZOIC ACID
    • DB-339784
    • 4-(6-Methyl-2-pyridyl)benzoic acid
    • Inchi: 1S/C13H11NO2/c1-9-3-2-4-12(14-9)10-5-7-11(8-6-10)13(15)16/h2-8H,1H3,(H,15,16)
    • InChI Key: UIYSBRRAWPERFQ-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC(=CC=1)C1C=CC=C(C)N=1)=O

Computed Properties

  • Exact Mass: 213.07900
  • Monoisotopic Mass: 213.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 50.2A^2
  • XLogP3: 2.4

Experimental Properties

  • PSA: 50.19000
  • LogP: 2.75520
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